(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(1H-pyrazol-3-yl)methanone

• IUPAC Name: (1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-(1H-pyrazol-5-yl)methanone
• InChI: InChI=1S/C13H15N3O3S2/c17-13(10-3-5-14-15-10)16-6-4-12(11-2-1-8-20-11)21(18,19)9-7-16/h1-3,5,8,12H,4,6-7,9H2,(H,14,15)
• InChI Key: FRKDLEBMIGDLJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CS2)C(=O)C3=CC=NN3
• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol

Description

The compound “(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)(1H-pyrazol-3-yl)methanone” is a novel compound that is capable of inhibiting one or more kinases, especially SYK (Spleen Tyrosine Kinase), LRRK2 (Leucine-rich repeat kinase 2) and/or MYLK (Myosin light chain kinase) or mutants thereof. The compounds find applications in the treatment of a variety of diseases. These diseases include autoimmune diseases, inflammatory diseases, bone diseases, metabolic diseases, neurological and neurodegenerative diseases, cancer, cardiovascular diseases, allergies, asthma, Alzheimer’s disease, Parkinson’s disease, skin disorders, eye diseases, infectious diseases, and hormone-related diseases.

Scientific Research Applications

Anticancer Applications

• Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents : Novel pyrazoline derivatives were synthesized and evaluated for their cytotoxic effects on the HepG-2 cell line. One derivative exhibited significant inhibitory effect and low cytotoxicity against primary hepatocytes, indicating its potential as an anticancer drug candidate (Xu et al., 2017).

Antibacterial Screening

• Synthesis and Antibacterial Screening of Novel Thiazolyl Pyrazole and Benzoxazole : A series of new compounds were synthesized and characterized for their antibacterial activities, highlighting the role of such derivatives in developing new antimicrobial agents (Landage et al., 2019).

Synthesis and Chemical Studies

• Facile and Convenient Synthesis of New Thieno[2,3-b]-Thiophene Derivatives : This study describes the synthesis of derivatives incorporating a thieno-[2,3-b]thiophene moiety, demonstrating the versatility of such compounds in chemical synthesis (Mabkhot et al., 2010).
• Solvent-free Microwave Assisted Synthesis of Substituted Phenyl and Their Antimicrobial Activity : Highlighting a green chemistry approach to synthesizing novel compounds with potential antimicrobial activity, this research underscores the significance of environmentally friendly synthesis methods (Ashok et al., 2017).

Mechanism of Action

The mechanism of action of this compound involves the inhibition of one or more kinases, especially SYK (Spleen Tyrosine Kinase), LRRK2 (Leucine-rich repeat kinase 2) and/or MYLK (Myosin light chain kinase) or mutants thereof. These kinases are responsible for the control of a variety of signal transduction processes within cells.